Cas no 2137099-19-3 (2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide)

• Product Name: 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide
• CAS No: 2137099-19-3
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5266844
• Update Time: 2025-05-19

2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-2,2-dimethyl-N-[(1S)-1-phenylpropyl]acetamide
• 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide
• Propanamide, 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]-

• Inchi： 1S/C14H18N2O/c1-4-12(11-8-6-5-7-9-11)16-13(17)14(2,3)10-15/h5-9,12H,4H2,1-3H3,(H,16,17)/t12-/m0/s1
• InChI Key： GTBAFHNTJVOXKJ-LBPRGKRZSA-N
• SMILES： O=C(C(C#N)(C)C)N[C@H](C1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• XLogP3: 2.8
• Topological Polar Surface Area: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide

Introduction to 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide (CAS No. 2137099-19-3)

2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide, a compound with the chemical identifier CAS No. 2137099-19-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of amides characterized by a cyano group and a chiral center, making it a subject of intense research for its potential applications in drug development and medicinal chemistry.

The molecular structure of 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide consists of a propanamide backbone substituted with a cyano group at the second carbon atom and an (1S)-1-phenylpropyl side chain at the nitrogen atom. This specific arrangement imparts unique stereochemical properties to the molecule, which are critical for its biological activity and interaction with biological targets. The presence of the cyano group enhances the electrophilicity of the molecule, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on the development of novel amide-based compounds due to their broad spectrum of biological activities. Amides are known for their stability, solubility, and ability to act as pharmacophores in drug molecules. The compound 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide is no exception and has been explored for its potential role in various therapeutic areas.

One of the most compelling aspects of this compound is its chiral nature, specifically the (1S) configuration at the nitrogen-bearing carbon atom. Chirality is a fundamental concept in pharmaceutical chemistry, as it can significantly influence the biological activity and pharmacokinetic properties of a drug. The (1S) configuration in 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide suggests that it may exhibit specific interactions with biological targets, which could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of amide-based compounds in the development of drugs targeting neurological disorders. The structural features of 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide, including its cyano group and chiral center, make it an attractive candidate for further investigation in this field. Research has shown that amides can modulate neurotransmitter activity and have potential applications in treating conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The synthesis of complex organic molecules like 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide requires meticulous planning and precise execution. Advanced synthetic methodologies are employed to construct the desired molecular framework while maintaining high enantiomeric purity. Techniques such as asymmetric synthesis and chiral auxiliary strategies are often utilized to achieve the (1S) configuration at the nitrogen atom.

The cyano group in 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide serves as a versatile handle for further functionalization, enabling chemists to explore diverse derivatives with tailored biological activities. This flexibility makes it a valuable building block in medicinal chemistry and drug discovery pipelines.

In conclusion, 2-cyano-2-methyl-N-[(1S)-1-phenylpropyl]propanamide (CAS No. 2137099-19-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the cyano group and chiral center, make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for amide-based compounds, molecules like this one will undoubtedly play a crucial role in advancing therapeutic strategies for various diseases.